Cas no 15533-50-3 (1,3-Isobenzofurandione,4-(methylthio)-)
15533-50-3 structure
Product Name:1,3-Isobenzofurandione,4-(methylthio)-
CAS No:15533-50-3
MF:C9H6O3S
MW:194.207141399384
CID:121041
PubChem ID:45117229
Update Time:2025-04-18
1,3-Isobenzofurandione,4-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione,4-(methylthio)-
- 1,3-Isobenzofurandione,4-(methylthio)-(9CI)
- 15533-50-3
- 4-(Methylthio)isobenzofuran-1,3-dione
- 3-methylmercaptophthalic anhydride
- SCHEMBL11387500
-
- Inchi: 1S/C9H6O3S/c1-13-6-4-2-3-5-7(6)9(11)12-8(5)10/h2-4H,1H3
- InChI Key: AIAMGLZOOVRAML-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC2C(=O)OC(C=21)=O
Computed Properties
- Exact Mass: 194.00378
- Monoisotopic Mass: 194.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.7A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 43.37
1,3-Isobenzofurandione,4-(methylthio)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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